Cas no 63975-59-7 (2(3H)-Naphthalenone,4,4a,5,6,7,8-hexahydro-4a-methyl-, (4aR)-)

• Product Name: 2(3H)-Naphthalenone,4,4a,5,6,7,8-hexahydro-4a-methyl-, (4aR)-
• CAS No: 63975-59-7
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 517294
• PubChem ID: 2724473
• Update Time: 2025-04-19

2(3H)-Naphthalenone,4,4a,5,6,7,8-hexahydro-4a-methyl-, (4aR)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Naphthalenone,4,4a,5,6,7,8-hexahydro-4a-methyl-, (4aR)-
• (R)-(-)-10-Methyl-1(9)-octal-2-one
• (R)-(?)-4,4a,5,6,7,8-Hexahydro-4a-methyl-2(3H)-naphthalenone
• NULL
• R-(-)-4,4a,5,6,7,8-Hexahydro-4a-methyl-2(3H)-naphthalinone

• Inchi： 1S/C11H16O/c1-11-6-3-2-4-9(11)8-10(12)5-7-11/h8H,2-7H2,1H3/t11-/m1/s1
• InChI Key： OHERZLWVBJCXOF-LLVKDONJSA-N
• SMILES： O=C1C=C2CCCC[C@]2(C)CC1

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Colorless or transparent liquid
• Density: 1.018 g/mL at 20 °C(lit.)
• Boiling Point: 155 °C17 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.525(lit.)
• PSA: 17.07
• LogP: 2.85600
• Solubility: Not determined

2(3H)-Naphthalenone,4,4a,5,6,7,8-hexahydro-4a-methyl-, (4aR)- Security Information

• WGK Germany：3
• Hazard Category Code： 36-20/21/22
• Safety Instruction： 23-24/25
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones